5-(3-Ethoxyphenyl)pyridin-2-amine, 95%

• IUPAC Name: 5-(3-ethoxyphenyl)pyridin-2-amine
• InChI: InChI=1S/C13H14N2O/c1-2-16-12-5-3-4-10(8-12)11-6-7-13(14)15-9-11/h3-9H,2H2,1H3,(H2,14,15)
• InChI Key: GBBQNFOBQFZDIK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=CN=C(C=C2)N
• Molecular Formula: C13H14N2O
• DSSTOX Substance ID: DTXSID901294384
• Molecular Weight: 214.26 g/mol
• CAS RN: 1314987-80-8

Description

5-(3-Ethoxyphenyl)pyridin-2-amine, or 5-EtOP, is an organic compound belonging to the class of heterocyclic compounds. It is a white crystalline solid that is soluble in water and alcohols. 5-EtOP is widely used in scientific research due to its ability to act as a ligand for a variety of metal ions, as well as its anti-inflammatory and anti-oxidant properties.

Scientific Research Applications

5-EtOP has a variety of scientific research applications, including its use as a ligand for a variety of metal ions. It has also been used in the synthesis of various heterocyclic compounds, such as pyridazines and pyrimidines. 5-EtOP has also been used as an anti-inflammatory agent in the treatment of rheumatoid arthritis and other inflammatory conditions. Additionally, 5-EtOP has been studied for its anti-oxidant properties and its ability to inhibit the growth of certain bacteria and fungi.

Mechanism of Action

The mechanism of action of 5-EtOP is not fully understood. However, it is believed to act as an inhibitor of cyclooxygenase (COX), an enzyme involved in the synthesis of prostaglandins, which are involved in inflammation and pain. Additionally, 5-EtOP has been shown to act as an antioxidant by scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
5-EtOP has been studied for its biochemical and physiological effects. In animal studies, 5-EtOP has been shown to reduce inflammation and pain, as well as to have anti-oxidant properties. Additionally, 5-EtOP has been shown to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

5-EtOP has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and it is soluble in water and alcohols. Additionally, it is stable under a variety of conditions and has a long shelf-life. However, there are some limitations to its use in lab experiments. 5-EtOP is not very soluble in organic solvents, and it is not very stable in the presence of strong acids or bases.

Future Directions

There are a variety of potential future directions for research on 5-EtOP. These include further investigation into its mechanism of action, its anti-inflammatory and anti-oxidant properties, and its potential applications in the treatment of various diseases and conditions. Additionally, further research could be done on its ability to act as a ligand for metal ions and its potential applications in the synthesis of heterocyclic compounds. Finally, further research could be done on its potential toxicity and its ability to interact with other drugs or compounds.

Synthesis Methods

5-EtOP can be synthesized through a variety of methods, including the condensation of ethyl 3-ethoxyphenylacetate and pyridine, the reaction of 3-ethoxyphenylacetic acid with pyridine, and the reaction of 3-ethoxyphenol and pyridine. In the condensation of ethyl 3-ethoxyphenylacetate and pyridine, the ethyl ester is reacted with pyridine in the presence of an acid catalyst, such as sulfuric acid, to form 5-EtOP. In the reaction of 3-ethoxyphenylacetic acid with pyridine, the acid is reacted with pyridine in the presence of an acid catalyst, such as sulfuric acid, to form 5-EtOP. In the reaction of 3-ethoxyphenol and pyridine, the phenol is reacted with pyridine in the presence of an acid catalyst, such as sulfuric acid, to form 5-EtOP.